Cas no 1572-72-1 (2,4-Pentadienoic acid,2-methyl-, ethyl ester)

• Product name: 2,4-Pentadienoic acid,2-methyl-, ethyl ester
• CAS No: 1572-72-1
• MF: C₈H₁₂O₂
• MW: 140.17968
• CID: 217452
• PubChem ID: 5357399

2,4-Pentadienoic acid,2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,2-methyl-, ethyl ester
• ethyl (2Z)-2-methylpenta-2,4-dienoate
• AC1NSAPJ
• ethyl 2-methyl-2,4-pentadienoate
• NSC76472
• NSC-76472
• DTXSID90418251
• 1572-72-1

• Inchi： InChI=1S/C8H12O2/c1-4-6-7(3)8(9)10-5-2/h4,6H,1,5H2,2-3H3/b7-6-
• InChI Key： RAGCEPJTMUOFDX-SREVYHEPSA-N
• SMILES： C=C/C=C(\C(OCC)=O)/C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.68180